Cas no 29821-18-9 (L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]-)

• Product Name: L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]-
• CAS No: 29821-18-9
• MF: C₂₅H₃₇N₅O₆
• MW: 503.591186285019
• CID: 1439570
• PubChem ID: 71357454
• Update Time: 2025-04-20

L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]-
• (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
• 29821-18-9
• L-Prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
• DTXSID40781528

• Inchi： 1S/C25H37N5O6/c31-21(16-6-1-11-26-16)27-12-2-7-17(27)22(32)28-13-3-8-18(28)23(33)29-14-4-9-19(29)24(34)30-15-5-10-20(30)25(35)36/h16-20,26H,1-15H2,(H,35,36)/t16-,17-,18-,19-,20-/m0/s1
• InChI Key： YZVLSYINSKAFDG-HVTWWXFQSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@@H]1CCCN1)=O)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 503.27461
• Monoisotopic Mass: 503.27438392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 130.57